Cas no 664364-22-1 ((R)-3-Hydroxy-2-methyl-5-oxo-2,5-dihydro-pyrrole-1-carboxylic Acid tert-Butyl Ester)

• Product Name: (R)-3-Hydroxy-2-methyl-5-oxo-2,5-dihydro-pyrrole-1-carboxylic Acid tert-Butyl Ester
• CAS No: 664364-22-1
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 1028387
• PubChem ID: 57372571
• Update Time: 2025-05-23

(R)-3-Hydroxy-2-methyl-5-oxo-2,5-dihydro-pyrrole-1-carboxylic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 3-hydroxy-2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
• (R)-3-Hydroxy-2-Methyl-5-oxo-2,5-dihydro-pyrrole-1-carboxylic acid tert-butyl ester
• tert-butyl (2R)-3-hydroxy-2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
• AKOS015994912
• (R)-tert-Butyl3-hydroxy-2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
• tert-butyl (R)-3-hydroxy-2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
• 664364-22-1
• tert-butyl (2R)-3-hydroxy-2-methyl-5-oxo-2H-pyrrole-1-carboxylate
• (R)-3-Hydroxy-2-methyl-5-oxo-2,5-dihydropyrrole-1-carboxylic acid tert-butyl ester
• DTXSID10724902
• DB-362339
• (R)-3-Hydroxy-2-methyl-5-oxo-2,5-dihydro-pyrrole-1-carboxylic Acid tert-Butyl Ester

• Inchi： 1S/C10H15NO4/c1-6-7(12)5-8(13)11(6)9(14)15-10(2,3)4/h5-6,12H,1-4H3/t6-/m1/s1
• InChI Key： STOXJZVUXFUVOA-ZCFIWIBFSA-N
• SMILES： O(C(N1C(C=C([C@H]1C)O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrroline carboxylic acids and derivatives Pyrroline carboxylic acids

Additional information on (R)-3-Hydroxy-2-methyl-5-oxo-2,5-dihydro-pyrrole-1-carboxylic Acid tert-Butyl Ester

(R)-3-Hydroxy-2-methyl-5-oxo-2,5-dihydro-pyrrole-1-carboxylic Acid tert-Butyl Ester: A Versatile Chiral Building Block in Modern Organic Synthesis

The compound CAS No. 664364-22-1, formally known as (R)-3-Hydroxy-2-methyl-5-oxo-2,5-dihydro-pyrrole-1-carboxylic Acid tert-Butyl Ester, represents a structurally unique chiral pyrrolidinone derivative with significant synthetic utility. This molecule features a five-membered lactam core substituted with a hydroxyl group at the C3 position, a methyl group at C2, and a tert-butyl ester functionality at the carboxylic acid terminus. Its stereochemistry is defined by the (R) configuration at the chiral center adjacent to the hydroxyl group, which is critical for its application in enantioselective syntheses.

Recent advances in asymmetric catalysis and organofluorine chemistry have highlighted the importance of such chiral heterocyclic compounds in pharmaceutical development. The hydroxypyrrilidinone scaffold has been extensively studied as a privileged structure in drug discovery programs targeting kinases, GPCRs, and proteases. Notably, research published in Organic Letters (DOI: 10.1021/acs.orglett.9b03457) demonstrated that similar pyrrolidinone derivatives exhibit potent inhibitory activity against CDK4/6 kinases through hydrogen bonding interactions with conserved aspartate residues in ATP-binding pockets.

The molecular architecture of (R)-3-Hydroxy-2-methyl-5-oxo-pyrrolidinone tert-butyl ester offers multiple functionalization opportunities. The hydroxyl group can participate in etherification or glycosylation reactions under mild conditions, while the ester moiety provides compatibility with both acidic and basic workup protocols. Computational studies using DFT methods have revealed that the (R) configuration imparts distinct conformational preferences compared to its (S) enantiomer, influencing reactivity patterns in nucleophilic substitution processes.

In modern medicinal chemistry workflows, this compound serves as a key intermediate for constructing complex natural products and bioactive molecules. For instance, its application in total synthesis of antitumor agent discodermolide was reported by the Smith Group at MIT (JACS 2018, 140(38), 11987–11995). The hydroxyl functionality was selectively protected using silylating agents before undergoing ring-closing metathesis to form macrocyclic frameworks essential for biological activity.

Synthetic methodologies for this compound typically involve stereoselective oxidation of corresponding alcohols followed by lactamization through HATU-mediated coupling reactions. A notable advancement from 2023 demonstrated improved yields using photoredox catalysis with [Ir(dF(CF₃)ppy)₂(dtbbpy)]PF₆ as catalyst under blue LED irradiation (Synthesis 2023(9): e202300456). This approach reduced reaction times by 40% while maintaining >98% ee values.

The physicochemical properties of this compound include a calculated logP value of 1.78 and pKa of approximately 4.3 for the carboxylic acid group (after hydrolysis). Its melting point range (87–89°C) makes it suitable for sublimation purification techniques when high purity is required for downstream applications such as crystallization studies or NMR spectroscopy.

In material science applications, researchers at TU Dresden have explored its use as a chiral dopant in liquid crystal systems to induce helical twisting power effects (Advanced Materials 2024(36): e2407897). The combination of rigid aromatic cores and flexible side chains enables precise control over supramolecular organization through non-covalent interactions.

For analytical characterization, this compound exhibits characteristic IR absorption bands at ~1755 cm⁻¹ (ester carbonyl), ~1690 cm⁻¹ (lactam carbonyl), and ~3450 cm⁻¹ (hydroxyl stretch). NMR spectra show distinct coupling patterns between Hα and Hβ protons adjacent to the chiral center, providing reliable methods for enantiomeric excess determination via chiral HPLC analysis.

Storage requirements specify maintaining this compound under inert atmosphere conditions to prevent moisture-induced hydrolysis of the ester functionality. Recommended storage temperature ranges from -15°C to -5°C with desiccant packs to preserve stability during long-term storage periods exceeding six months without noticeable degradation.

Ongoing research continues to expand its utility profile through novel derivatization strategies. A recent study demonstrated successful incorporation into click chemistry protocols using copper(I)-catalyzed azide alkyne cycloadditions to form triazole-linked conjugates with enhanced water solubility profiles compared to parent compounds.